2,1-benzothiazole-3-sulfonyl chloride
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Overview
Description
2,1-Benzisothiazole-3-sulfonyl chloride is a chemical compound with the molecular formula C7H4ClNO2S2 . It is used in research and not intended for human or veterinary use.
Synthesis Analysis
The synthesis of sulfonyl chlorides, including 2,1-Benzisothiazole-3-sulfonyl chloride, can be achieved through various methods. One such method involves the use of potassium poly(heptazine imide) as a photocatalyst . Another method involves the reaction of α-substituted o-toluidines with thionyl chloride .Molecular Structure Analysis
The molecular structure of 2,1-Benzisothiazole-3-sulfonyl chloride consists of 7 carbon atoms, 4 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, 2 sulfur atoms, and 1 chlorine atom .Chemical Reactions Analysis
The chemical reactions involving 2,1-Benzisothiazole-3-sulfonyl chloride are complex and can lead to a variety of products. For instance, when α-substituted o-toluidines are heated with thionyl chloride, a one-stage synthesis of 2,1-benzisothiazole-3-carboxylic acid is obtained .Physical and Chemical Properties Analysis
The average mass of 2,1-Benzisothiazole-3-sulfonyl chloride is 233.695 Da, and its monoisotopic mass is 232.937195 Da . More detailed physical and chemical properties such as entropy, acentric factor, and critical compressibility factor can be predicted using advanced QSPR .Properties
IUPAC Name |
2,1-benzothiazole-3-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO2S2/c8-13(10,11)7-5-3-1-2-4-6(5)9-12-7/h1-4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRYOQNVCWHDDPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(SN=C2C=C1)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
128852-03-9 |
Source
|
Record name | 2,1-benzothiazole-3-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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